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Compound of Interest

Compound Name: 4-Chloro-4'-nitrodiphenyl sulfide

CAS No.: 21969-11-9

Cat. No.: B1295270

Get Quote

CAS: 21969-11-9 | Formula: C₁₂H₈ClNO₂S | M.W.: 265.72 g/mol [1]

Executive Summary & Chemical Identity
4-Chloro-4'-nitrodiphenyl sulfide is a critical asymmetric diaryl sulfide intermediate.[1] It

serves as a primary scaffold in the synthesis of diaryl sulfones (via oxidation), which are

pharmacophores in anti-leprotic drugs (e.g., Dapsone analogs), COX-2 inhibitors, and high-

performance engineering thermoplastics (polyarylene sulfides).[1]

For drug development professionals, the sourcing challenge lies in the molecule's asymmetry.

Unlike symmetric sulfides, this compound requires specific synthetic control to avoid

scrambling or homocoupling impurities, which can poison downstream transition-metal

catalysts.[1]
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Property Specification Criticality in Sourcing

CAS Registry 21969-11-9

Crucial: Distinguishes from

symmetric bis(4-

nitrophenyl)sulfide (CAS 1223-

31-0).[1]

Appearance
Pale yellow to yellow

crystalline solid

Darkening indicates oxidation

or residual thiophenols.

Melting Point 83–84 °C

Lower MP (<80°C) suggests

significant solvent/thiol

contamination.[1]

Solubility
Soluble in CHCl₃, DMSO,

DMF; Insoluble in water

Standard workup requires

organic extraction.

Purity Grade >98% (HPLC)
<98% often contains disulfide

impurities that inhibit oxidation.

Synthesis & Impurity Profiling
Understanding the synthesis is mandatory for effective Quality Control (QC). Suppliers typically

manufacture this via Nucleophilic Aromatic Substitution (SₙAr).[1]

The Synthetic Route
The standard industrial route involves the reaction of 4-chlorothiophenol with 1-chloro-4-

nitrobenzene (or 1-fluoro-4-nitrobenzene) in the presence of a base (K₂CO₃) and a polar

aprotic solvent (DMF/DMSO).[1]
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Figure 1: SₙAr Synthesis Pathway and Critical Impurity Formation.[1]

Critical Impurities to Screen
When evaluating a supplier's Certificate of Analysis (CoA), specifically request data on these

impurities:

Bis(4-chlorophenyl) disulfide: Formed if the starting thiol oxidizes before reacting.[1] This is

difficult to separate due to similar solubility profiles.

Unreacted Thiol: Causes a pungent odor and will poison Pd/Pt catalysts in subsequent

coupling reactions.

Regioisomers: Rare, but possible if the nitro-halobenzene starting material was

contaminated with ortho-isomers.[1]

Application Workflow: Oxidation to Sulfone
The most common application in drug discovery is the oxidation of the sulfide bridge to a

sulfone. The following protocol is a validated, high-yield method suitable for converting CAS

21969-11-9 into its sulfone derivative without over-oxidizing the nitro group or chlorinating the

ring.

Validated Protocol: Oxone® Mediated Oxidation[1]
Reagents: 4-Chloro-4'-nitrodiphenyl sulfide (1.0 eq), Oxone® (2KHSO₅[1]·KHSO₄·K₂SO₄,

2.5 eq), Methanol/Water (1:1).

Mechanism: Nucleophilic attack of sulfur on the peroxymonosulfate anion.

Step-by-Step Methodology
Dissolution: Dissolve 10 mmol of sulfide in 50 mL Methanol.

Addition: Dissolve Oxone (25 mmol) in 50 mL water. Add dropwise to the sulfide solution at

0°C.

Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1).[1]

The sulfide spot (higher R_f) should disappear.
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Quench: Quench with saturated sodium bisulfite (NaHSO₃) to destroy excess oxidant.

Extraction: Extract with Dichloromethane (DCM) x3.

Purification: Wash organic layer with brine, dry over MgSO₄, and concentrate. Recrystallize

from Ethanol.
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Figure 2: Laboratory workflow for the oxidation of 4-Chloro-4'-nitrodiphenyl sulfide.
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Suppliers for this compound fall into two categories. Choosing the right one depends on your

development stage.

Tier 1: Catalog Suppliers (R&D Scale, <100g)
Best for: Initial screening, high purity requirements, reliable delivery.[1]

Merck (Sigma-Aldrich): Often listed under "Rare Chemical Library" or "AldrichCPR".[1] High

price, but guaranteed CoA.

Thermo Fisher (Alfa Aesar/Acros): Good availability for gram-scale.[1]

TCI (Tokyo Chemical Industry): Strong inventory in Japan/US; typically high purity (>98%).[1]

Tier 2: Bulk/Custom Synthesis (Pilot Scale, >1kg)
Best for: Scale-up, cost reduction.[1] Requires strict QC validation.

Ningbo Inno Pharmchem: Known manufacturer of nitro/chloro intermediates.[2]

BLD Pharm: Strong catalog presence with scale-up capabilities.[1]

Combi-Blocks: Excellent for building blocks; often has stock in the US.[1]

Sourcing Strategy Table
Parameter R&D Sourcing (Catalog)

Process Dev Sourcing
(Bulk)

Typical Pack Size 1g, 5g, 25g 1kg, 25kg drums

Lead Time 1–5 Days 2–6 Weeks

Purity Validation Trust CoA
Re-test Required (H-NMR,

HPLC)

Key Risk Stockouts
Batch-to-batch variation

(Color/Impurity)

Safety & Handling (GHS Standards)
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Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.[1][3]

Eye Irritation H319
Causes serious eye irritation.

[3]

STOT-SE H335
May cause respiratory

irritation.[1][3][4]

Precautionary Note: Nitro-aromatics are known to cause methemoglobinemia upon prolonged

exposure.[1] Although specific data for this sulfide is limited, treat it with the same precautions

as 4-nitrodiphenylamine: use a fume hood, wear nitrile gloves, and avoid dust generation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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